N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C24H30N2O6/c1-7-10-26-17-13-16(8-9-18(17)32-14-24(2,3)23(26)28)25-22(27)15-11-19(29-4)21(31-6)20(12-15)30-5/h8-9,11-13H,7,10,14H2,1-6H3,(H,25,27)
• InChI Key: MSZMBWVCAYAWGQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC(=C2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC)OCC(C1=O)(C)C
• Molecular Formula: C24H30N2O6
• Molecular Weight: 442.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4,5-trimethoxybenzamide is a useful research compound. Its molecular formula is C24H30N2O6 and its molecular weight is 442.512. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4,5-trimethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4,5-trimethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Photophysical Properties : A study detailed the synthesis and crystal structure of dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, representing a novel fused oxazapolycyclic skeleton. This compound shows a strong blue emission in dichloromethane, indicating its potential for use in photophysical applications (Petrovskii et al., 2017).

• Spectroscopic and X-ray Diffraction Studies : Another study synthesized benzimidazole-tethered oxazepine heterocyclic hybrids and analyzed them using spectroscopic and X-ray diffraction methods. The research found that these compounds have potential nonlinear optical (NLO) properties, which could be explored for NLO applications (Almansour et al., 2016).

Potential Applications

• Antimicrobial and Anticancer Agents : Research into novel benzoxepine-1,2,3-triazole hybrids synthesized using a Cu-catalyzed azide–alkyne cycloaddition strategy revealed some compounds with promising antibacterial activity against Gram-negative bacteria and cytotoxicity against lung and colon cancer cell lines. This suggests potential therapeutic applications in treating bacterial infections and cancer (Kuntala et al., 2015).

• Antimycobacterial Dibenzo[b,f]oxepins : A study on the roots of Bauhinia saccocalyx uncovered new dibenzo[b,f]oxepins with antimycobacterial activities. These compounds represent a novel chemical class with specific activity against mycobacteria, indicating potential use in developing new antimycobacterial agents (Kittakoop et al., 2004).